Cas no 243647-53-2 (Lithium, [1-(2-propenyl)-1H-inden-1-yl]-)

Lithium, [1-(2-propenyl)-1H-inden-1-yl]- structure
243647-53-2 structure
Product Name:Lithium, [1-(2-propenyl)-1H-inden-1-yl]-
CAS No:243647-53-2
MF:C12H11Li
MW:162.15674328804
CID:1416837
PubChem ID:71357943
Update Time:2025-04-20

Lithium, [1-(2-propenyl)-1H-inden-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium, [1-(2-propenyl)-1H-inden-1-yl]-
    • lithium,1-prop-2-enylinden-1-ide
    • 243647-53-2
    • Lithium 1-(prop-2-en-1-yl)-1H-inden-1-ide
    • DTXSID20781980
    • Inchi: 1S/C12H11.Li/c1-2-5-10-8-9-11-6-3-4-7-12(10)11;/h2-4,6-9H,1,5H2;/q-1;+1
    • InChI Key: NLTWHASHIXHXRV-UHFFFAOYSA-N
    • SMILES: [C-]1(C=CC2C=CC=CC1=2)CC=C.[Li+]

Computed Properties

  • Exact Mass: 161.10125
  • Monoisotopic Mass: 162.10207879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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